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Introduction
Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor

(SDHI) class of chemicals.[1] It is primarily utilized as a seed treatment to protect a variety of

crops from seed- and soil-borne fungal diseases.[2] Its mode of action involves the inhibition of

the succinate dehydrogenase enzyme (Complex II) in the mitochondrial electron transport

chain of fungi, which disrupts cellular respiration and energy production, ultimately leading to

fungal cell death.[1][2][3] Given its application method and persistence in the environment,

understanding the toxicological impact of Sedaxane on non-target organisms is crucial for a

comprehensive environmental risk assessment. This technical guide provides a detailed

toxicological profile of Sedaxane, summarizing key data, experimental methodologies, and

relevant biological pathways.

Quantitative Toxicity Data
The following tables summarize the acute and chronic toxicity of Sedaxane to a range of non-

target organisms. Data has been compiled from various regulatory assessments and scientific

studies.

Table 1: Acute and Chronic Toxicity of Sedaxane to
Aquatic Organisms
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Organism
Category

Species Endpoint
Value
(mg/L)

Exposure
Duration

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

96-hour LC50 0.58 96 hours

EFSA

Conclusion

(2012)

Cyprinus

carpio

(Common

Carp)

96-hour LC50 0.62 96 hours
APVMA

(2013)

Pimephales

promelas

(Fathead

Minnow)

33-day

NOEC
0.165 33 days

APVMA

(2013)

Aquatic

Invertebrates

Daphnia

magna

(Water Flea)

48-hour

EC50
5.96 48 hours

APVMA

(2013)

21-day

NOEC
0.75 21 days

APVMA

(2013)

Americamysi

s bahia

(Mysid

Shrimp)

96-hour

EC50
1.5 96 hours

APVMA

(2013)

Algae and

Aquatic

Plants

Pseudokirchn

eriella

subcapitata

72-hour

ErC50
>11 72 hours

EFSA

Conclusion

(2012)

Lemna gibba 7-day ErC50 >11 7 days

EFSA

Conclusion

(2012)
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Table 2: Acute and Chronic Toxicity of Sedaxane to
Terrestrial Organisms
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Organism
Category

Species Endpoint Value
Exposure
Duration

Reference

Birds

Colinus

virginianus

(Bobwhite

Quail)

Acute Oral

LD50

>2250 mg/kg

bw
Single Dose

EFSA

Conclusion

(2012)

Dietary LC50
>5620 mg/kg

diet
5 days

EFSA

Conclusion

(2012)

Anas

platyrhynchos

(Mallard

Duck)

Reproductive

NOEC

1050 mg/kg

diet
22 weeks

APVMA

(2013)

Bees
Apis mellifera

(Honeybee)

Acute Oral

LD50
>100 µ g/bee 48 hours

EFSA

Conclusion

(2012)

Acute

Contact LD50
>100 µ g/bee 48 hours

EFSA

Conclusion

(2012)

Earthworms Eisenia fetida 14-day LC50
>1000 mg/kg

soil
14 days

EFSA

Conclusion

(2012)

Reproductive

NOEC
2.4 mg/kg soil 56 days

EFSA

Conclusion

(2012)

Soil

Microorganis

ms

-

Nitrogen

Transformatio

n

<25% effect

at 0.34 mg/kg

soil

28 days

EFSA

Conclusion

(2012)

-

Carbon

Transformatio

n

<25% effect

at 0.34 mg/kg

soil

28 days

EFSA

Conclusion

(2012)
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Experimental Protocols
The toxicological data presented above are primarily generated using standardized test

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). Below are detailed descriptions of the likely methodologies employed in

the key studies.

Aquatic Toxicity Testing
Fish Acute Toxicity (based on OECD Guideline 203): This test evaluates the median lethal

concentration (LC50) of a substance to fish over a 96-hour period.

Test Organisms: Typically, a cold-water species like rainbow trout (Oncorhynchus mykiss)

and a warm-water species are used.

Procedure: Fish are exposed to a range of concentrations of Sedaxane in a semi-static or

flow-through system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and

96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of

the exposure period.

Aquatic Invertebrate Acute Immobilisation (based on OECD Guideline 202): This study

determines the concentration at which 50% of Daphnia magna are immobilized (EC50) after

48 hours of exposure.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure: Daphnids are exposed to various concentrations of Sedaxane in a static

system. The number of immobilized individuals is recorded at 24 and 48 hours.

Data Analysis: The EC50 for immobilization is calculated at 48 hours.

Terrestrial Toxicity Testing
Avian Acute Oral Toxicity (based on OECD Guideline 223): This test determines the acute

oral toxicity (LD50) of a substance to birds.
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Test Organisms: A gallinaceous species like the bobwhite quail (Colinus virginianus) is

commonly used.

Procedure: Birds are administered a single oral dose of Sedaxane via gavage. They are

then observed for at least 14 days for mortality and signs of toxicity.

Data Analysis: The LD50, expressed as mg of test substance per kg of body weight, is

calculated.

Honeybee Acute Toxicity (based on OECD Guidelines 213 and 214): These tests assess the

acute oral and contact toxicity to adult honeybees.

Procedure (Oral): Bees are fed a sucrose solution containing various concentrations of

Sedaxane.

Procedure (Contact): A precise dose of Sedaxane in a suitable solvent is applied to the

dorsal thorax of the bees.

Endpoint: Mortality is recorded over 48 to 96 hours, and the LD50 (in µg per bee) is

determined for both routes of exposure.

Earthworm Acute Toxicity (based on OECD Guideline 207): This test evaluates the short-

term toxicity of a substance to earthworms.

Test Organisms:Eisenia fetida is a standard test species.

Procedure: Earthworms are exposed to artificial soil treated with a range of Sedaxane
concentrations for 14 days. Mortality and changes in body weight are assessed.

Data Analysis: The LC50 is calculated at the end of the test.

Signaling Pathways and Mechanisms of Action
The primary mode of action of Sedaxane is the inhibition of the succinate dehydrogenase

(SDH) enzyme, which is a key component of the mitochondrial electron transport chain

(Complex II) and the tricarboxylic acid (TCA) cycle.
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Tier 1: Laboratory Studies

Tier 2: Higher-Tier Studies

Risk Assessment

Acute Aquatic Toxicity
(Fish, Daphnia, Algae)

Acute Terrestrial Toxicity
(Birds, Bees, Earthworms)

Chronic Aquatic Toxicity
(Fish Early Life Stage, Daphnia Reproduction)

If risk identified

Chronic Terrestrial Toxicity
(Avian Reproduction, Earthworm Reproduction)

If risk identified

Environmental Exposure
Assessment

Risk Characterization
(Toxicology vs. Exposure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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